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Compound of Interest

Compound Name: Hesperetin dihydrochalcone

Cat. No.: B191844

Essential Safety and Handling Guide for Hesperetin
Dihydrochalcone

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling Hesperetin dihydrochalcone in a laboratory setting. Our aim is to
be your preferred resource for laboratory safety and chemical handling, fostering trust by
delivering value beyond the product itself.

Hazard Identification and Safety Summary

Hesperetin dihydrochalcone is classified under the Globally Harmonized System (GHS) with
the following hazards:

o Harmful if swallowed (Acute toxicity, oral - Category 4)[1]
o Causes skin irritation (Skin irritation - Category 2)[1]
o Causes serious eye irritation (Serious eye irritation - Category 2)[1]

A comprehensive summary of its physical and chemical properties is provided below.
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Property Value Source
Molecular Formula C16H1606 [1112]
Molecular Weight 304.29 g/mol [1][2]
Appearance Slightly grey solid [11[3]
N ) 553.1 °C at 760 mmHg
Boiling Point , [2][3]
(estimated)
Flash Point 207.0 °C (estimated) [3]

Solubility in Water

63.05 mg/L at 25 °C

(estimated)

[3]

Solubility in Ethanol

Soluble

[1]

Personal Protective Equipment (PPE)

The following PPE is mandatory when handling Hesperetin dihydrochalcone to minimize

exposure and ensure personal safety.

PPE Category

Item

Specification

Rationale

Hand Protection

Chemical-resistant

Nitrile or Neoprene

gloves. Ensure gloves

Protects against skin

gloves are inspected before irritation.
use.
ANSI Z87.1 certified, Protects against
Eye Protection Safety goggles providing a complete serious eye irritation
seal around the eyes. from dust particles.
) ) ) FFP2 or FFP3 rated Prevents inhalation of
Respiratory Protection  Respirator

dust mask.

irritating dust particles.

Body Protection

Laboratory coat

Standard, fully-
buttoned laboratory

coat.

Protects skin and
personal clothing from

contamination.
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PPE Selection Workflow

Hazard Assessment

Start: Handling Hesperetin Dihydrochalcone

Identify Hazards:
- Skin Irritant
- Eye Irritant
- Harmful if Swallowed (dust inhalation risk)
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Figure 1: Decision workflow for selecting appropriate PPE.

Experimental Protocols: Safe Handling Procedures
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Adherence to the following step-by-step protocols is crucial for the safe handling of Hesperetin

dihydrochalcone.

Weighing the Compound

Preparation: Ensure the chemical fume hood is certified and functioning correctly.
Decontaminate the work surface before starting.

Tare the Container: Place a clean, empty container with a lid on the analytical balance and
tare it.

Transfer Powder: Move the tared container to the chemical fume hood. Carefully transfer the
desired amount of Hesperetin dihydrochalcone powder into the container.

Seal and Weigh: Securely close the container lid.

Final Weighing: Return the sealed container to the analytical balance to obtain the final
weight.

Cleanup: Decontaminate the spatula and work surface within the fume hood. Dispose of any
contaminated materials as outlined in the disposal plan.

Dissolving the Compound

Solvent Preparation: In the chemical fume hood, measure the required volume of the
appropriate solvent (e.g., ethanol).

Dissolution: Slowly add the solvent to the container with the pre-weighed Hesperetin
dihydrochalcone.

Mixing: Gently swirl or stir the mixture until the compound is fully dissolved. If necessary, use
a sonicator within the fume hood.

Storage: If the solution is not for immediate use, seal the container, label it clearly with the
compound name, concentration, solvent, and date, and store it in a designated, cool, and dry
location.

Safe Handling Workflow Diagram
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Figure 2: Step-by-step workflow for safely handling Hesperetin dihydrochalcone.

Emergency Procedures

Immediate and appropriate action during an emergency is critical.
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First Aid Measures

If Swallowed: Rinse mouth. Do NOT induce vomiting. Seek immediate medical attention.

Skin Contact: Remove contaminated clothing. Wash the affected area thoroughly with soap
and water. If irritation persists, seek medical attention.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy
to do. Continue rinsing. Seek immediate medical attention.

Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. If breathing
is difficult, give oxygen. Seek medical attention.

Spill Response

Evacuate: Immediately alert others in the vicinity and evacuate the area if necessary.
Secure the Area: Restrict access to the spill area.
Ventilate: Ensure the area is well-ventilated. If the spill is in a fume hood, keep it running.

Assess the Spill: Determine the extent of the spill and if it can be safely managed internally.
For large spills, contact the designated emergency response team.

Cleanup:

[¢]

Wear appropriate PPE (respirator, goggles, gloves, lab coat).

o Gently cover the spill with an inert absorbent material (e.g., vermiculite, sand, or chemical
absorbent pads).

o Carefully sweep the absorbed material into a designated chemical waste container. Avoid
creating dust.

o Decontaminate the spill area with a suitable cleaning agent and wipe dry.

Disposal: Label the waste container and dispose of it according to the disposal plan.
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Spill Response Logical Relationship Diagram
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Figure 3: Logical steps for responding to a chemical spill.

Disposal Plan

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b191844?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b191844?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Proper disposal of Hesperetin dihydrochalcone and associated waste is essential to prevent
environmental contamination and ensure regulatory compliance.

e Solid Waste: Collect unused Hesperetin dihydrochalcone powder and any contaminated
disposable materials (e.g., weigh boats, gloves, absorbent pads) in a clearly labeled, sealed
container for chemical waste.

» Liquid Waste: Solutions of Hesperetin dihydrochalcone should be collected in a
designated, labeled container for non-halogenated organic solvent waste.

» Disposal Method: All waste must be disposed of through the institution's official hazardous
waste management program. Do not dispose of Hesperetin dihydrochalcone down the
drain or in regular trash. Follow all local, state, and federal regulations for chemical waste
disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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